Cas no 21948-55-0 ((3-(Trifluoromethyl)benzyl)boronic acid)

• Product Name: (3-(Trifluoromethyl)benzyl)boronic acid
• CAS No: 21948-55-0
• MF: C₈H₈BF₃O₂
• MW: 203.954133033752
• MDL: MFCD11856001
• CID: 828784
• PubChem ID: 63704602
• Update Time: 2025-10-30

(3-(Trifluoromethyl)benzyl)boronic acid Chemical and Physical Properties

Names and Identifiers

• (3-(Trifluoromethyl)benzyl)boronic acid
• ([3-(TRIFLUOROMETHYL)PHENYL]METHYL)BORONIC ACID
• {[3-(Trifluoromethyl)phenyl]methyl}boronic acid
• CS-0308104
• (3-(Trifluoromethyl)benzyl)boronicacid
• EN300-107857
• [3-(trifluoromethyl)phenyl]methylboronic acid
• DB-344643
• 21948-55-0
• PKPAVUHCLJYRNZ-UHFFFAOYSA-N
• Z1147227834
• 3-Trifluoromethylbenzylboronic acid
• G55532
• AKOS013015147
• DTXSID30734644
• SCHEMBL15058358

• MDL： MFCD11856001
• Inchi： 1S/C8H8BF3O2/c10-8(11,12)7-3-1-2-6(4-7)5-9(13)14/h1-4,13-14H,5H2
• InChI Key： PKPAVUHCLJYRNZ-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CC(CB(O)O)=C1)(F)F

Computed Properties

• Exact Mass: 204.0569441g/mol
• Monoisotopic Mass: 204.0569441g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on (3-(Trifluoromethyl)benzyl)boronic acid

Introduction to (3-(Trifluoromethyl)benzyl)boronic Acid (CAS No: 21948-55-0)

(3-(Trifluoromethyl)benzyl)boronic acid is a significant compound in the field of organic synthesis and pharmaceutical development, characterized by its unique structural and chemical properties. This compound, identified by the CAS number 21948-55-0, has garnered considerable attention due to its utility in various synthetic transformations, particularly in Suzuki-Miyaura cross-coupling reactions. The presence of a trifluoromethyl group in its molecular structure imparts distinct reactivity and stability, making it a valuable intermediate in the synthesis of complex organic molecules.

The< strong>trifluoromethyl group is a key feature of this boronic acid derivative, influencing its electronic properties and interactions with other molecules. This substituent enhances the compound's lipophilicity and metabolic stability, which are crucial factors in pharmaceutical applications. The benzyl moiety further contributes to the compound's solubility and reactivity, facilitating its use in a wide range of synthetic protocols.

In recent years, (3-(Trifluoromethyl)benzyl)boronic acid has been extensively studied for its role in the development of novel therapeutic agents. Its ability to participate in cross-coupling reactions makes it an indispensable tool for constructing biaryl structures, which are prevalent in many biologically active compounds. For instance, researchers have leveraged this compound to synthesize inhibitors targeting various disease pathways, including cancer and inflammatory disorders.

One of the most notable applications of (3-(Trifluoromethyl)benzyl)boronic acid is in the field of drug discovery. The Suzuki-Miyaura cross-coupling reaction, facilitated by this boronic acid derivative, has enabled the efficient construction of complex molecular architectures. This reaction is particularly valuable for introducing diverse functional groups into organic molecules, thereby expanding the pharmacophoric space for drug design. Recent studies have demonstrated its utility in generating novel heterocyclic compounds with potential therapeutic effects.

The< strong>trifluoromethyl group's electronic properties also make (3-(Trifluoromethyl)benzyl)boronic acid a suitable candidate for materials science applications. Its influence on electron density and intermolecular forces can be exploited to develop advanced materials with tailored properties. For example, researchers have explored its use in creating organic semiconductors and liquid crystals, where precise control over molecular interactions is essential.

From a synthetic chemistry perspective, (3-(Trifluoromethyl)benzyl)boronic acid offers several advantages over other boronic acid derivatives. Its high reactivity and stability under various conditions make it a preferred choice for multi-step syntheses. Additionally, its compatibility with a wide range of catalysts and ligands enhances its versatility in synthetic protocols. These attributes have positioned it as a cornerstone in modern organic synthesis.

The pharmaceutical industry has also recognized the importance of (3-(Trifluoromethyl)benzyl)boronic acid in drug development. Its role as a key intermediate in the synthesis of active pharmaceutical ingredients (APIs) underscores its significance. Researchers have utilized this compound to create novel molecules with improved pharmacokinetic profiles and enhanced biological activity. For instance, derivatives of this boronic acid have been investigated for their potential as antiviral and anticancer agents.

In conclusion, (3-(Trifluoromethyl)benzyl)boronic acid (CAS No: 21948-55-0) is a versatile and highly valuable compound with broad applications across multiple scientific disciplines. Its unique structural features and reactivity make it an indispensable tool for synthetic chemists and pharmaceutical researchers alike. As our understanding of molecular interactions continues to evolve, the utility of this compound is expected to expand further, driving innovation in both academic research and industrial applications.